Cas no 2171693-07-3 (3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidopropanoic acid)

• Product Name: 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidopropanoic acid
• CAS No: 2171693-07-3
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6186200
• PubChem ID: 165514880
• Update Time: 2025-06-08

3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidopropanoic acid
• 3-[N-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]propanoic acid
• 2171693-07-3
• EN300-1521161

• Inchi： 1S/C27H26N2O5S/c30-24(31)13-14-29(17-11-12-17)26(32)25(23-10-5-15-35-23)28-27(33)34-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-10,15,17,22,25H,11-14,16H2,(H,28,33)(H,30,31)
• InChI Key： BUJGIVRCVFXHPC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(N(CCC(=O)O)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 124Ų

Additional information on 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidopropanoic acid

Recent Advances in the Study of 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidopropanoic acid (CAS: 2171693-07-3)

The compound 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidopropanoic acid (CAS: 2171693-07-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a cyclopropyl group, a thiophene ring, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, particularly in peptide synthesis and drug development.

Recent studies have focused on the synthesis and optimization of this compound, leveraging its structural versatility to enhance its utility in solid-phase peptide synthesis (SPPS). The Fmoc group, a widely used protecting group in peptide chemistry, ensures the stability of the amino acid derivative during synthesis, while the thiophene and cyclopropyl moieties contribute to the compound's unique physicochemical properties. Researchers have reported improved yields and purity in the synthesis of complex peptides when incorporating this derivative, highlighting its potential as a valuable building block in peptide-based therapeutics.

In addition to its applications in peptide synthesis, 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidopropanoic acid has been investigated for its pharmacological properties. Preliminary in vitro studies suggest that this compound may exhibit bioactivity relevant to targeting specific enzyme pathways, although further validation is required to elucidate its mechanism of action and therapeutic potential. The presence of the thiophene ring, a common pharmacophore in drug design, hints at possible interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs).

One of the key challenges in working with this compound is its solubility and stability under various conditions. Recent advancements in formulation strategies, including the use of co-solvents and stabilizing agents, have addressed some of these issues, enabling more reliable handling and application in laboratory settings. These improvements are critical for scaling up production and facilitating broader adoption in both academic and industrial research.

Looking ahead, the continued exploration of 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidopropanoic acid is expected to yield further insights into its applications. Future research directions may include detailed structure-activity relationship (SAR) studies, optimization of synthetic routes for large-scale production, and in vivo evaluation of its pharmacological effects. As the field of peptide-based therapeutics expands, this compound is poised to play a pivotal role in the development of novel drugs and biomaterials.

In conclusion, 3-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidopropanoic acid (CAS: 2171693-07-3) represents a promising area of research with significant potential in chemical biology and medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for scientists working in peptide synthesis and drug discovery. Continued research and development efforts will likely uncover new opportunities for this compound, further solidifying its importance in the field.